Cas no 2137096-58-1 (2-Propenamide, N-[(1R,2R)-2-(4-aminophenyl)-2-hydroxy-1-(hydroxymethyl)ethyl]-)

• Product Name: 2-Propenamide, N-[(1R,2R)-2-(4-aminophenyl)-2-hydroxy-1-(hydroxymethyl)ethyl]-
• CAS No: 2137096-58-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5255557
• Update Time: 2025-05-25

2-Propenamide, N-[(1R,2R)-2-(4-aminophenyl)-2-hydroxy-1-(hydroxymethyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[(1R,2R)-2-(4-aminophenyl)-2-hydroxy-1-(hydroxymethyl)ethyl]-

• Inchi： 1S/C12H16N2O3/c1-2-11(16)14-10(7-15)12(17)8-3-5-9(13)6-4-8/h2-6,10,12,15,17H,1,7,13H2,(H,14,16)/t10-,12-/m1/s1
• InChI Key： BYXMGEBJXVQECN-ZYHUDNBSSA-N
• SMILES： C(N[C@H](CO)[C@@H](C1=CC=C(N)C=C1)O)(=O)C=C

Additional information on 2-Propenamide, N-[(1R,2R)-2-(4-aminophenyl)-2-hydroxy-1-(hydroxymethyl)ethyl]-

Compound CAS No. 2137096-58-1: 2-Propenamide, N-[(1R,2R)-2-(4-Aminophenyl)-2-Hydroxy-1-(Hydroxymethyl)Ethyl]

The compound with CAS No. 2137096-58-1, commonly referred to as N-[(1R,2R)-2-(4-Aminophenyl)-2-Hydroxy-1-(Hydroxymethyl)Ethyl]-2-propenamide, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a 4-Aminophenyl group and a hydroxymethyl substituent, making it a valuable component in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Its hydroxymethyl group facilitates interactions with biological systems, while the 4-Aminophenyl moiety enhances its solubility and bioavailability. These properties make it an ideal candidate for use in targeted drug delivery applications, where precise control over drug release is critical. Researchers have demonstrated that this compound can serve as a versatile linker in the construction of peptide-based drugs, significantly improving their stability and efficacy.

In addition to its pharmacological applications, this compound has also found utility in the field of polymer chemistry. The hydroxymethyl group enables the formation of cross-linked polymer networks, which exhibit enhanced mechanical properties and thermal stability. These polymers have been explored for use in advanced composites and biodegradable materials, offering promising solutions for sustainable manufacturing practices.

From a synthetic perspective, the preparation of N-[(1R,2R)-2-(4-Aminophenyl)-2-Hydroxy-1-(Hydroxymethyl)Ethyl]-2-propenamide involves a multi-step process that requires precise control over stereochemistry. The synthesis begins with the preparation of the 4-Aminophenyl derivative, followed by its coupling with the hydroxymethyl-containing intermediate. The final step involves the incorporation of the 2-propenamide group, which is achieved through a carefully optimized amide bond formation reaction.

Recent advancements in asymmetric synthesis have further enhanced the production efficiency of this compound. By employing chiral catalysts and enantioselective reactions, chemists have been able to achieve high enantiomeric excess in the synthesis process. This not only improves the quality of the final product but also reduces waste and environmental impact, aligning with current trends toward green chemistry.

The structural complexity of this compound presents both challenges and opportunities for researchers. Its intricate stereochemistry demands sophisticated analytical techniques for characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in elucidating its molecular structure and confirming its stereochemical integrity.

Moreover, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its electronic structure, revealing key interactions that govern its reactivity in various chemical transformations. These computational studies have also guided the design of more efficient synthetic routes and catalytic systems.

In terms of applications, this compound has shown promise in catalysis as well. Its ability to coordinate with metal ions makes it a potential ligand for transition metal catalysts in organic synthesis. Recent experiments have demonstrated its effectiveness in facilitating asymmetric hydrogenation reactions, where it serves as a chiral ligand to induce high enantioselectivity.

Looking ahead, the versatility of N-[(1R,2R)-2-(4-Aminophenyl)-2-Hydroxy-1-(Hydroxymethyl)Ethyl]-2-propenamide suggests that it will continue to be a valuable tool in chemical research and development. Its unique combination of functional groups positions it as a key building block for constructing complex molecules with tailored properties.

In conclusion, CAS No. 2137096-58-1 represents a significant advancement in organic chemistry due to its intricate structure and diverse applications. From drug delivery systems to polymer chemistry and catalysis, this compound has demonstrated its potential across multiple disciplines. As research continues to uncover new possibilities for its use, it is poised to play an increasingly important role in both academic and industrial settings.